Cas no 172699-82-0 (1H-Imidazole-5-butanoic acid,b-[(2,2-dimethyl-1-oxopropoxy)methyl]-a-ethyl-1-methyl-, 1,4-phenyleneester, [aS-[aR*(aR*,bS*),bS*]]- (9CI))

• Product name: 1H-Imidazole-5-butanoic acid,b-[(2,2-dimethyl-1-oxopropoxy)methyl]-a-ethyl-1-methyl-, 1,4-phenyleneester, [aS-[aR*(aR*,bS*),bS*]]- (9CI)
• CAS No: 172699-82-0
• MF: C₃₈H₅₄N₄O₈
• MW: 694.85736
• CID: 193463
• PubChem ID: 5491625

1H-Imidazole-5-butanoic acid,b-[(2,2-dimethyl-1-oxopropoxy)methyl]-a-ethyl-1-methyl-, 1,4-phenyleneester, [aS-[aR*(aR*,bS*),bS*]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-butanoic acid,b-[(2,2-dimethyl-1-oxopropoxy)methyl]-a-ethyl-1-methyl-, 1,4-phenyleneester, [aS-[aR*(aR*,bS*),bS*]]- (9CI)
• [4-[(2S,3R)-3-(2,2-dimethylpropanoyloxymethyl)-2-ethyl-4-(3-methylimidazol-4-yl)butanoyl]oxyphenyl] (2S,3R)-3-(2,2-dimethylpropanoyloxymethyl)-2-ethyl-4-(3-methylimidazol-4-yl)butanoate
• 1H-Imidazole-5-butanoic acid,b-[(2,2-dimethyl-1-oxopropoxy)methyl]-a-ethyl-1-methyl-, 1,4-phenyleneester, [aS-[aR*(aR*,bS*),b
• 1H-Imidazole-5-butanoic acid, beta-((2,2-dimethyl-1-oxopropoxy)methyl)-alpha-ethyl-1-methyl-, 1,4-phenylene ester, (alphaS-(alphaR*(alphaR*,betaS*),betaS*))-
• 172699-82-0
• DTXSID90169372

• Inchi： InChI=1S/C38H54N4O8/c1-11-31(25(17-27-19-39-23-41(27)9)21-47-35(45)37(3,4)5)33(43)49-29-13-15-30(16-14-29)50-34(44)32(12-2)26(18-28-20-40-24-42(28)10)22-48-36(46)38(6,7)8/h13-16,19-20,23-26,31-32H,11-12,17-18,21-22H2,1-10H3/t25-,26-,31-,32-/m0/s1
• InChI Key： YRVVUTKPVDHKSC-MCZNPFQCSA-N
• SMILES： CC[C@@H]([C@@H](CC1=CN=CN1C)COC(C(C)(C)C)=O)C(OC1C=CC(OC([C@H]([C@@H](CC2=CN=CN2C)COC(C(C)(C)C)=O)CC)=O)=CC=1)=O

Computed Properties

• Exact Mass: 694.39416469g/mol
• Monoisotopic Mass: 694.39416469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 50
• Rotatable Bond Count: 22
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 141Ų